Cas no 2680883-39-8 (benzyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate)

• Product Name: benzyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate
• CAS No: 2680883-39-8
• MF: C₁₄H₁₄BrN₃O₂
• MW: 336.18386220932
• CID: 5625291
• PubChem ID: 165932339
• Update Time: 2025-05-27

benzyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296429
• benzyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate
• 2680883-39-8

• Inchi： 1S/C14H14BrN3O2/c1-2-11-12(15)13(17-9-16-11)18-14(19)20-8-10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3,(H,16,17,18,19)
• InChI Key： AKPIFMNSVSTNGS-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CN=C1CC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 335.02694g/mol
• Monoisotopic Mass: 335.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.1Ų

Additional information on benzyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate

Comprehensive Overview of Benzyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate (CAS No. 2680883-39-8)

Benzyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate (CAS No. 2680883-39-8) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a 5-bromo-6-ethylpyrimidine core with a benzyl carbamate moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 2680883-39-8 ensures precise identification in regulatory and scientific databases, addressing the growing demand for traceability in chemical innovation.

The rise of targeted drug discovery and precision agriculture has amplified interest in pyrimidine-based compounds. Researchers frequently search for "5-bromo-6-ethylpyrimidine applications" or "benzyl carbamate derivatives in drug development," reflecting its relevance in kinase inhibitor design and crop protection agents. The compound’s bromine and ethyl substitutions enhance its reactivity, enabling selective modifications—a key advantage for high-throughput screening platforms.

From a synthetic chemistry perspective, Benzyl N-(5-bromo-6-ethylpyrimidin-4-yl)carbamate exemplifies modern heterocyclic building blocks. Its stability under ambient conditions aligns with industrial needs for scalable intermediates, while its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) answers frequent queries like "how to functionalize brominated pyrimidines." These attributes position it as a candidate for fragment-based drug design (FBDD), a trending topic in AI-driven molecular modeling.

Environmental and regulatory considerations further elevate its profile. Unlike traditional halogenated compounds, this derivative’s low ecotoxicity (predicted by QSAR models) meets green chemistry principles—addressing searches such as "sustainable pyrimidine synthesis." Analytical methods like HPLC-MS and NMR reliably characterize its purity, critical for compliance with REACH and FDA guidelines.

In conclusion, CAS 2680883-39-8 represents a convergence of innovation and practicality. Its dual utility in life sciences and material chemistry, coupled with SEO-friendly themes like "brilliant pyrimidine scaffolds" or "carbamate protecting group strategies," ensures enduring relevance. As research pivots toward AI-optimized molecular libraries, this compound’s documented reproducibility offers a benchmark for future discoveries.